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Compound of Interest |

tert-Butyl 4-(3-
Compound Name: bromopropyl)piperidine-1-

carboxylate

Cat. No.: B186599

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and toxicological information for tert-Butyl 4-(3-bromopropyl)piperidine-1-
carboxylate (CAS No. 164149-27-3). The information is compiled to ensure safe laboratory
practices and to provide a deeper understanding of the compound's characteristics for research
and development purposes.

Section 1: Chemical and Physical Properties

tert-Butyl 4-(3-bromopropyl)piperidine-1-carboxylate is a chemical intermediate often
utilized in the synthesis of more complex molecules, notably as a linker in Proteolysis Targeting
Chimeras (PROTACS).[1] Its physical and chemical properties are crucial for safe handling and
experimental design.
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Property Data Source(s)
Molecular Formula C13H24BrNO2 [2]
Molecular Weight 306.24 g/mol [11[2][3]
CAS Number 164149-27-3 [3]
Physical Form Solid or liquid

Melting Point No data available
Boiling Point No data available
Flash Point No data available
Density No data available

Vapor Pressure

No data available

[3]

Water Solubility

No data available

[3]

Storage Temperature

2-8°C, sealed in dry

Section 2: Toxicological Data and Hazard

Classification

Comprehensive toxicological studies for this compound are limited. The hazard classification is
based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Irritation Category 2A H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Toxicological Data Value

LD50 (Oral) No data available
LD50 (Dermal) No data available
LC50 (Inhalation) No data available

No component of this product present at levels
Carci - greater than or equal to 0.1% is identified as a
arcinogenicity ) ]
probable, possible or confirmed human

carcinogen by IARC, ACGIH, or NTP.[3]

Section 3: Experimental Protocols and Safe
Handling

Adherence to strict safety protocols is mandatory when handling tert-Butyl 4-(3-
bromopropyl)piperidine-1-carboxylate.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Hand Protection: Wear compatible chemical-resistant gloves. Gloves must be inspected prior
to use.

o Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to
prevent skin exposure.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if ventilation is inadequate or for spill cleanup.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
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General Handling Protocol

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated place at the recommended temperature of 2-8°C.

Spill Response Protocol

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the material away from
drains and water courses.[3]

Absorb: For liquid spills, absorb with an inert material (e.g., sand, silica gel, universal binder).
For solid spills, sweep up carefully to avoid dust generation.[3]

Collect: Place the spilled material and absorbent into a sealed, labeled container for
disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) and wash
thoroughly.[3]

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Section 4: First Aid Measures

Immediate medical attention is required in case of exposure.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]

Section 5: Stability and Reactivity

o Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.[3]

o Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: No data available.

e Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.

» Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic
fumes.

Section 6: Role as a PROTAC Linker and Signaling
Pathway Context

tert-Butyl 4-(3-bromopropyl)piperidine-1-carboxylate is frequently used as a bifunctional
linker in the synthesis of PROTACSs.[1] PROTACSs are novel therapeutic agents that utilize the
cell's own ubiquitin-proteasome system to target and degrade specific proteins of interest
(POls), which are often implicated in disease.
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A PROTAC molecule consists of three components: a ligand for the POI, a ligand for an E3
ubiquitin ligase, and a linker that connects them. The linker's length, flexibility, and chemical
composition are critical for the efficacy of the PROTAC, as it dictates the formation of a stable
ternary complex between the POI and the E3 ligase.[4] This proximity allows the E3 ligase to
polyubiquitinate the POI, marking it for degradation by the proteasome.

Click to download full resolution via product page

Caption: Mechanism of action for a PROTAC utilizing a linker derived from tert-Butyl 4-(3-
bromopropyl)piperidine-1-carboxylate.

Section 7: Workflow Diagrams

The following diagrams illustrate the standard workflows for handling and emergencies
involving tert-Butyl 4-(3-bromopropyl)piperidine-1-carboxylate.
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Standard Handling Workflow
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Start Handling Procedure

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Handle Compound with Care
(Avoid Inhalation, Contact)

Store Properly
(2-8°C, Sealed, Dry)

Wash Hands Thoroughly

End of Procedure
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Spill Detected

Evacuate Immediate Area Alert Supervisor & Safety Officer

Assess Spill Size & Risk

Small Spill Large Spill
(Can be handled by lab personnel) (Requires emergency response team)

Don Additional PPE
(Respirator, etc.)

Contain & Absorb Spill
(Use inert material)

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

File Incident Report
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Routes of Exposure Immediate Actions

~ . Rinse Mouth with Water
>>| Ingestion Do NOT Induce Vomiting
Flush with Water (15 min)
b
Eye Contact - Remove Contact Lenses

Seek Immediate
Medical Attention

<=

Skin Contact >

Remove Contaminated Clothing

Wash with Soap & Water (15 min)

> Inhalation > Move to Fresh Air
Administer O2 if needed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b186599+#tert-butyl-4-3-bromopropyl-piperidine-1-
carboxylate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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